Guaiazulene

• CAS No.: 489-84-9
• Product Name: Guaiazulene
• Molecular Formula: C15H18
• Molecular Weight: 198.3 g/mol
• IUPAC Name: 1,4-dimethyl-7-propan-2-ylazulene
• Standard InChI: InChI=1S/C15H18/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h5-10H,1-4H3
• Standard InChIKey: FWKQNCXZGNBPFD-UHFFFAOYSA-N
• SMILES: CC1=C2C=CC(=C2C=C(C=C1)C(C)C)C
• Canonical SMILES: CC1=C2C=CC(=C2C=C(C=C1)C(C)C)C
• Melting Point: 31.5 °C; 31.5°C
• Physical Description: Solid
• Description: Guaiazulene, also known as azulon or azunol, belongs to the class of organic compounds known as guaianes. These are sesquiterpenoids with a structure based on the guaiane skeleton. Guaiane is a bicyclic compound consisting of a decahydroazulene moiety, substituted with two methyl groups and a 1-methylethyl group at the 1-, 4-, and 7-position, respectively. Thus, guaiazulene is considered to be an isoprenoid lipid molecule. Guaiazulene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Guaiazulene has been primarily detected in urine. Within the cell, guaiazulene is primarily located in the membrane (predicted from logP) and cytoplasm. Guaiazulene can be biosynthesized from guaiane. Outside of the human body, guaiazulene can be found in fats and oils, fig, german camomile, and tea. This makes guaiazulene a potential biomarker for the consumption of these food products.; Guaiazulene is a sesquiterpene. It derives from a hydride of a guaiane.
• Solubility: 3.35e-06 M; 0.000664 mg/mL at 25 °C
• Synonyms: 1,4-Dimethyl-7-(1-methylethyl)azulene; 7-Isopropyl-1,4-dimethylazulene; 1,4-Dimethyl-7-isopropylazulene; 3,8-Dimethyl-5-(2-propyl)azulene; 7-Isopropyl-1,4-dimethylazulene; AZ 8; AZ 8 Beris; Azulen-Beris; Azulon; Azunol; Cuteazul; Eucazulen; Guaiazule
• PubChem Compound: 3515
• Last Modified: Nov 11 2021